Cas no 89241-02-1 (1,4-Dioxaspiro[4.4]nonane-6-carboxylic acid, 6-ethyl-, methyl ester)

• Product name: 1,4-Dioxaspiro[4.4]nonane-6-carboxylic acid, 6-ethyl-, methyl ester
• CAS No: 89241-02-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 607222
• PubChem ID: 71323019

1,4-Dioxaspiro[4.4]nonane-6-carboxylic acid, 6-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.4]nonane-6-carboxylic acid, 6-ethyl-, methyl ester
• methyl 9-ethyl-1,4-dioxaspiro[4.4]nonane-9-carboxylate
• DTXSID00752638
• 89241-02-1
• Methyl 6-ethyl-1,4-dioxaspiro[4.4]nonane-6-carboxylate

• Inchi： InChI=1S/C11H18O4/c1-3-10(9(12)13-2)5-4-6-11(10)14-7-8-15-11/h3-8H2,1-2H3
• InChI Key： AHNKQSCAKDHOPM-UHFFFAOYSA-N
• SMILES： CCC1(CCCC12OCCO2)C(=O)OC

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.8Ų